Cas no 2138158-13-9 (Sodium 2-fluoro-4-methyl-5-nitrobenzene-1-sulfinate)

• Product Name: Sodium 2-fluoro-4-methyl-5-nitrobenzene-1-sulfinate
• CAS No: 2138158-13-9
• MF: C₇H₅FNNaO₄S
• MW: 241.172075033188
• CID: 6416897
• PubChem ID: 165455247
• Update Time: 2025-05-25

Sodium 2-fluoro-4-methyl-5-nitrobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-722831
• 2138158-13-9
• sodium 2-fluoro-4-methyl-5-nitrobenzene-1-sulfinate
• Sodium 2-fluoro-4-methyl-5-nitrobenzene-1-sulfinate

• Inchi： 1S/C7H6FNO4S.Na/c1-4-2-5(8)7(14(12)13)3-6(4)9(10)11;/h2-3H,1H3,(H,12,13);/q;+1/p-1
• InChI Key： PUVKFDYAESGSFG-UHFFFAOYSA-M
• SMILES： S(C1C(=CC(C)=C(C=1)[N+](=O)[O-])F)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 240.98210126g/mol
• Monoisotopic Mass: 240.98210126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Additional information on Sodium 2-fluoro-4-methyl-5-nitrobenzene-1-sulfinate

Introduction to Sodium 2-Fluoro-4-Methyl-5-Nitrobenzene-1-Sulfinate (CAS No. 2138158-13-9)

Sodium 2-fluoro-4-methyl-5-nitrobenzene-1-sulfinate (CAS No. 2138158-13-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and advanced chemical synthesis methodologies.

The molecular structure of Sodium 2-fluoro-4-methyl-5-nitrobenzene-1-sulfinate consists of a benzene ring substituted with a fluoro group, a methyl group, and a nitro group, with a sulfinate functional group attached to the para position relative to the fluoro group. This specific arrangement of functional groups imparts distinct chemical reactivity and stability, making it an attractive intermediate in organic synthesis. The presence of the fluoro group, in particular, is noteworthy as fluorine-containing compounds are widely recognized for their enhanced metabolic stability and bioavailability in pharmaceutical applications.

In recent years, there has been a surge in research focused on the development of fluorinated aromatic compounds due to their potential in medicinal chemistry. The nitro group in Sodium 2-fluoro-4-methyl-5-nitrobenzene-1-sulfinate further enhances its utility as it can be readily reduced to an amine, providing a versatile handle for further functionalization. This property is particularly valuable in the synthesis of more complex molecules, where selective reduction strategies are crucial.

One of the most compelling aspects of Sodium 2-fluoro-4-methyl-5-nitrobenzene-1-sulfinate is its role as a building block in the synthesis of biologically active compounds. Researchers have leveraged its unique structure to develop novel scaffolds for drug discovery programs. For instance, studies have demonstrated its utility in constructing heterocyclic derivatives that exhibit potent activity against various biological targets. These derivatives often show improved pharmacokinetic profiles compared to their non-fluorinated counterparts, making them attractive candidates for further development.

The sulfinate functional group in Sodium 2-fluoro-4-methyl-5-nitrobenzene-1-sulfinate also contributes to its versatility. Sulfinate groups are known to participate in various chemical transformations, including nucleophilic substitution reactions and metal coordination events. These reactivities have been exploited in synthetic protocols to introduce additional functional groups or to facilitate the assembly of more complex molecular architectures. The ability to modify the sulfinate moiety further enhances the compound's utility as a synthetic intermediate.

Recent advancements in computational chemistry have also highlighted the potential of Sodium 2-fluoro-4-methyl-5-nitrobenzene-1-sulfinate as a key intermediate in designing next-generation therapeutics. Molecular modeling studies have revealed that this compound can serve as a scaffold for developing small molecules with enhanced binding affinity and selectivity. These insights have guided experimental efforts aimed at optimizing its pharmacological properties.

In addition to its pharmaceutical applications, Sodium 2-fluoro-4-methyl-5-nitrobenzene-1-sulfinate has shown promise in materials science research. Its unique electronic properties make it a candidate for use in organic electronic devices, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The presence of both electron-withdrawing and electron-donating groups allows for fine-tuning of its optoelectronic characteristics, making it a valuable material for developing advanced functional devices.

The synthesis of Sodium 2-fluoro-4-methyl-5-nitrobenzene-1-sulfinate presents an interesting challenge due to the need for precise control over regioselectivity and functional group compatibility. However, recent methodological advances have made its preparation more accessible than ever before. Catalytic methods, in particular, have enabled efficient introduction of the fluoro and nitro groups while maintaining high yields and purity. These improvements have not only streamlined the synthesis but also opened up new avenues for exploring its derivatives.

The growing body of research on Sodium 2-fluoro-4-methyl-5-nitrobenzene-1-sulfinate underscores its significance as a multifunctional compound with broad applicability across multiple scientific disciplines. As our understanding of its properties continues to expand, so too will its utility in advancing both fundamental research and applied technologies. The future undoubtedly holds exciting possibilities for this remarkable compound.